Cas no 2034519-01-0 (4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide)

4-Acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a specialized organic compound featuring a 1,2,4-oxadiazole core substituted with a 4,4-difluorocyclohexyl group and an acetylbenzamide moiety. Its structure suggests potential utility in medicinal chemistry, particularly as a scaffold for drug discovery targeting enzymes or receptors where fluorinated cyclohexyl and heterocyclic motifs are advantageous. The presence of the difluorocyclohexyl group enhances metabolic stability and lipophilicity, while the oxadiazole ring contributes to hydrogen bonding and π-stacking interactions. This compound may serve as an intermediate in synthesizing bioactive molecules, with applications in developing therapeutics for neurological or inflammatory conditions. Its well-defined structure allows for precise modifications in lead optimization studies.
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide structure
2034519-01-0 structure
Product name:4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
CAS No:2034519-01-0
MF:C18H19F2N3O3
MW:363.35857129097
CID:5338866

4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
    • 4-acetyl-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
    • 4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
    • Inchi: 1S/C18H19F2N3O3/c1-11(24)12-2-4-14(5-3-12)17(25)21-10-15-22-16(23-26-15)13-6-8-18(19,20)9-7-13/h2-5,13H,6-10H2,1H3,(H,21,25)
    • InChI Key: FNSDGEXYUIUELO-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2=NOC(CNC(C3C=CC(C(C)=O)=CC=3)=O)=N2)CC1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 514
  • Topological Polar Surface Area: 85.1
  • XLogP3: 2.6

4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6559-3706-10mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
10mg
$118.5 2023-09-08
Life Chemicals
F6559-3706-5mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
5mg
$103.5 2023-09-08
Life Chemicals
F6559-3706-100mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
100mg
$372.0 2023-09-08
Life Chemicals
F6559-3706-15mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
15mg
$133.5 2023-09-08
Life Chemicals
F6559-3706-40mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
40mg
$210.0 2023-09-08
Life Chemicals
F6559-3706-75mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
75mg
$312.0 2023-09-08
Life Chemicals
F6559-3706-25mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
25mg
$163.5 2023-09-08
Life Chemicals
F6559-3706-10μmol
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
10μmol
$103.5 2023-09-08
Life Chemicals
F6559-3706-50mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
50mg
$240.0 2023-09-08
Life Chemicals
F6559-3706-3mg
4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
2034519-01-0
3mg
$94.5 2023-09-08

4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide Related Literature

Additional information on 4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

Introduction to CAS No 2034519-01-0: 4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

The compound CAS No 2034519-01-0, also known as 4-acetyl-N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a benzamide moiety linked to an oxadiazole ring substituted with a difluorocyclohexyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their unique electronic properties and ability to form hydrogen bonds. The oxadiazole ring in this compound plays a crucial role in stabilizing the molecule and enhancing its bioavailability. Additionally, the difluorocyclohexyl group contributes to the molecule's lipophilicity, making it more suitable for crossing biological membranes.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as nucleophilic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to accelerate the formation of the oxadiazole ring.

In terms of applications, this compound has shown promise in anti-cancer drug development. Preclinical studies have indicated that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to target specific oncogenic pathways. Furthermore, its acetyl group enhances metabolic stability, which is a critical factor for drug candidates.

Another area where this compound has garnered attention is in the development of sensors for environmental monitoring. The oxadiazole moiety enables the molecule to act as a sensitive probe for detecting heavy metal ions in aqueous solutions. This property makes it a valuable tool in environmental chemistry and pollution control.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound at a molecular level. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are essential for understanding its pharmacokinetic properties.

In conclusion, CAS No 2034519-01-0 represents a cutting-edge advancement in organic synthesis with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.

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